5-bromo-N-(2-(furan-2-yl)-2-methoxyethyl)nicotinamide

• IUPAC Name: 5-bromo-N-[2-(furan-2-yl)-2-methoxyethyl]pyridine-3-carboxamide
• InChI: InChI=1S/C13H13BrN2O3/c1-18-12(11-3-2-4-19-11)8-16-13(17)9-5-10(14)7-15-6-9/h2-7,12H,8H2,1H3,(H,16,17)
• InChI Key: ISCPAFIYDMIUTK-UHFFFAOYSA-N
• Canonical SMILES: COC(CNC(=O)C1=CC(=CN=C1)Br)C2=CC=CO2
• Molecular Formula: C13H13BrN2O3
• Molecular Weight: 325.16 g/mol

Description

5-bromo-N-(2-(furan-2-yl)-2-methoxyethyl)nicotinamide is a synthetic compound that has been the subject of scientific research due to its potential applications in various fields. This compound is also known as BFI-1 and has been studied extensively for its mechanism of action and its effects on biochemical and physiological processes.

Scientific Research Applications

Synthesis and Chemical Properties

Research has focused on synthesizing and characterizing compounds related to "5-bromo-N-(2-(furan-2-yl)-2-methoxyethyl)nicotinamide," showcasing methods for creating such compounds and investigating their chemical behaviors. For instance, compounds with similar structural motifs have been synthesized through multi-step chemical processes, including selective bromination, Suzuki coupling, and amidoxime formation, followed by hydrogenation. These methods yield compounds with potential biological activities due to their structural features (Ismail et al., 2003), (Ismail & Boykin, 2004).

Biological Activities and Applications

Several studies have demonstrated the antiprotozoal, antimicrobial, and herbicidal activities of compounds structurally similar to "this compound." These compounds exhibit significant in vitro activity against pathogens like Trypanosoma b.rhodesiense and Plasmodium falciparum, with some achieving curative effects in vivo mouse models at low oral dosages (Ismail et al., 2003). Additionally, the compounds have shown promising results in herbicidal activity against specific weeds, offering potential as natural-product-based herbicides (Yu et al., 2021).

Supramolecular Chemistry and Material Science

Compounds with the "this compound" scaffold have been used in supramolecular chemistry to construct complex structures. For example, nicotinamide, a related compound, has been used as a supramolecular reagent to synthesize new copper(II) complexes, showcasing the versatility of such compounds in forming supramolecular arrays with potential applications in material science (Halaška et al., 2016).

Corrosion Inhibition and Surface Chemistry

Furan derivatives, akin to "this compound," have been explored as corrosion inhibitors for metals in acidic solutions. These studies underline the compounds' ability to form protective layers on metal surfaces, thus preventing corrosion and extending the lifespan of metal-based structures (Khaled & El-maghraby, 2014).